Cas no 2229211-35-0 (methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate)

Methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with a hydroxyl and difluoroethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both difluoro and hydroxyl groups enhances its utility as an intermediate in pharmaceutical and agrochemical applications, where selective functionalization is critical. The ester moiety provides a handle for further derivatization, while the difluoro-hydroxyethyl group contributes to improved metabolic stability and bioavailability in drug design. This compound is particularly valuable in the development of bioactive molecules, where fluorine incorporation is desirable for tuning electronic and steric properties. Its well-defined structure ensures reproducibility in synthetic routes.
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate structure
2229211-35-0 structure
Product Name:methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
CAS No:2229211-35-0
MF:C9H9F2NO3
MW:217.169469594955
CID:6098005
PubChem ID:165690923
Update Time:2025-06-14

methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
    • 2229211-35-0
    • EN300-1972986
    • Inchi: 1S/C9H9F2NO3/c1-15-9(14)5-2-3-6(12-4-5)7(13)8(10)11/h2-4,7-8,13H,1H3
    • InChI Key: CVTAEHOAMCPXCR-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C(=O)OC)=CN=1)O)F

Computed Properties

  • Exact Mass: 217.05504947g/mol
  • Monoisotopic Mass: 217.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59.4Ų

methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1972986-0.05g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
0.05g
$1091.0 2023-09-16
Enamine
EN300-1972986-0.1g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
0.1g
$1144.0 2023-09-16
Enamine
EN300-1972986-0.25g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
0.25g
$1196.0 2023-09-16
Enamine
EN300-1972986-0.5g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
0.5g
$1247.0 2023-09-16
Enamine
EN300-1972986-1.0g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
1g
$1029.0 2023-06-01
Enamine
EN300-1972986-2.5g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
2.5g
$2548.0 2023-09-16
Enamine
EN300-1972986-5.0g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
5g
$2981.0 2023-06-01
Enamine
EN300-1972986-10.0g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
10g
$4421.0 2023-06-01
Enamine
EN300-1972986-1g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
1g
$1299.0 2023-09-16
Enamine
EN300-1972986-5g
methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
2229211-35-0
5g
$3770.0 2023-09-16

methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate Related Literature

Additional information on methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(2,2-Difluoro-1-Hydroxyethyl)Pyridine-3-Carboxylate (CAS No. 2229211-35-0)

Methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate (CAS No. 2229211-35-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with difluorinated hydroxyethyl and ester functionalities, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C9H9F2NO3, reflects a balance of lipophilicity and polarity, which is critical for drug permeability and solubility—a hot topic in modern drug discovery.

In recent years, the demand for fluorinated compounds like methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in how the difluoro-hydroxyethyl moiety influences metabolic stability and target binding affinity. This aligns with trending searches such as "fluorine in drug design" and "pyridine derivatives in agrochemicals," highlighting the compound's relevance in cutting-edge science.

The synthesis of CAS No. 2229211-35-0 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling or nucleophilic substitution, followed by esterification. These methods are frequently discussed in forums on "green chemistry" and "atom-efficient synthesis," reflecting the industry's shift toward environmentally friendly practices. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring compliance with stringent regulatory standards—a recurring concern among quality control professionals.

Beyond its synthetic utility, methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate is explored for its potential in catalysis and material science. Its pyridine ring can act as a ligand for metal complexes, while the ester group offers sites for further derivatization. Such properties resonate with queries like "multifunctional chemical building blocks" and "heterocycles in catalysis," underscoring its interdisciplinary appeal.

In conclusion, CAS No. 2229211-35-0 exemplifies the innovation driving modern chemical research. Its structural versatility and applicability across industries make it a subject of ongoing investigation, particularly in contexts like "structure-activity relationships" and "scalable synthesis." As scientific communities prioritize sustainability and efficiency, compounds like this will remain at the forefront of exploratory and applied chemistry.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd